Cas no 169888-53-3 (Isoxazole,5-(dichloromethyl)-)

Isoxazole,5-(dichloromethyl)- structure
Isoxazole,5-(dichloromethyl)- structure
Product Name:Isoxazole,5-(dichloromethyl)-
CAS No:169888-53-3
MF:C4H3Cl2NO
MW:151.978718996048
CID:111268
PubChem ID:10261267
Update Time:2025-04-18

Isoxazole,5-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-(dichloromethyl)-
    • Isoxazole, 5-(dichloromethyl)- (9CI)
    • 169888-53-3
    • 5-(dichloromethyl)-1,2-oxazole
    • Inchi: 1S/C4H3Cl2NO/c5-4(6)3-1-2-7-8-3/h1-2,4H
    • InChI Key: BTWKKUKIKRFJQX-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=NO1)Cl

Computed Properties

  • Exact Mass: 150.95929
  • Monoisotopic Mass: 150.9591691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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